![molecular formula C19H18N6O2S2 B2819573 4-methyl-N-(2-(3-(2-methyl-1H-imidazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-(thiophen-2-yl)thiazole-5-carboxamide CAS No. 1351630-74-4](/img/structure/B2819573.png)
4-methyl-N-(2-(3-(2-methyl-1H-imidazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-(thiophen-2-yl)thiazole-5-carboxamide
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Description
4-methyl-N-(2-(3-(2-methyl-1H-imidazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-(thiophen-2-yl)thiazole-5-carboxamide is a useful research compound. Its molecular formula is C19H18N6O2S2 and its molecular weight is 426.51. The purity is usually 95%.
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Scientific Research Applications
Antitumor Activity of Thiazole Derivatives
A study focused on thiazolyl hydrazonoethyl thiazole derivatives, synthesized through microwave-assisted one-pot three-component reactions. These compounds were assessed for their antitumor activities against breast cancer cells, showcasing significant potential as anti-breast cancer agents. The efficacy of these compounds was compared with established drugs, revealing promising activities of specific compounds (Mahmoud et al., 2021).
Antimicrobial Properties of Hybrid Molecules
Research into hybrid molecules containing thiazole moieties has yielded compounds with notable antimicrobial properties. These molecules have been tested against various microorganisms, demonstrating their potential as antimicrobial agents. The study illustrates the effectiveness of combining molecular structures to enhance biological activity (Desai et al., 2011).
Synthesis and Anticancer Evaluation of Benzamide Derivatives
A series of benzamide derivatives were synthesized and evaluated for their anticancer properties. These compounds exhibited significant activity against various cancer cell lines, including breast, lung, colon, and ovarian cancer. The study highlights the importance of structural modifications in developing potent anticancer agents (Ravinaik et al., 2021).
Properties
IUPAC Name |
4-methyl-N-[2-[3-(2-methylimidazol-1-yl)-6-oxopyridazin-1-yl]ethyl]-2-thiophen-2-yl-1,3-thiazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N6O2S2/c1-12-17(29-19(22-12)14-4-3-11-28-14)18(27)21-8-10-25-16(26)6-5-15(23-25)24-9-7-20-13(24)2/h3-7,9,11H,8,10H2,1-2H3,(H,21,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKQXSLSKWNMYTL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C2=CC=CS2)C(=O)NCCN3C(=O)C=CC(=N3)N4C=CN=C4C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N6O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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